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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl acetate (also known as lauryl acetate) is the ester of dodecanol and acetic acid.[1] It

is a colorless liquid recognized for its characteristic fruity, floral, and waxy odor.[1] This

compound is utilized as a fragrance ingredient in perfumes, cosmetics, and detergents, and

also finds application as a flavoring agent.[2][3] This guide provides an in-depth overview of the

core physical properties of dodecyl acetate, complete with experimental methodologies for

their determination.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of dodecyl acetate is presented below.

These values represent a compilation from various sources and may exhibit slight variations

depending on the experimental conditions and purity of the sample.
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Property Value Units Conditions Source(s)

Molecular

Formula
C₁₄H₂₈O₂ - - [1]

Molecular Weight 228.37 g/mol - [1]

Appearance Colorless liquid - Ambient [1][4]

Odor
Fruity, waxy,

citrus-rose
- - [1]

Density 0.860 - 0.865 g/mL at 25 °C [1][5]

0.8652 g/cm³ at 22 °C [4]

Boiling Point 150 °C at 15 mmHg [1][5][6]

180 °C at 40 mmHg [4]

265 °C at 760 mmHg [4]

Melting Point 0.7 - 2.0 °C at 760 mmHg [1][4][6]

Refractive Index 1.426 - 1.436 nD at 20 °C [1][6]

1.432 nD at 20 °C [5]

1.4439 nD at 20 °C [4]

Solubility Insoluble in Water - [2][7]

Soluble
in most organic

solvents
- [1][4]

1 mL in 4 mL of 80% ethanol - [1]

Vapor Pressure 0.000468 mmHg - [1]

0.009 mmHg at 25 °C (est.) [6]

0.13 Pa - [4]

Flash Point > 110 °C (Closed Cup) [6]

113 °C (Closed Cup) [4][5]
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Log P (o/w) 5.6 - 6.1 - (est.) [1][4][6]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of dodecyl acetate are

outlined below.

Determination of Density by Pycnometry
The density of a liquid can be accurately determined using a pycnometer or a specific gravity

bottle.

Methodology:

Cleaning and Calibration: Thoroughly clean a pycnometer of known volume with a suitable

solvent and dry it completely. Record the mass of the empty, dry pycnometer.

Filling with Reference Liquid: Fill the pycnometer with a reference liquid of known density,

typically distilled water, ensuring no air bubbles are trapped. Place the pycnometer in a

constant temperature bath (e.g., 25 °C) until it reaches thermal equilibrium.

Mass of Reference Liquid: Adjust the volume of the reference liquid to the calibration mark

on the pycnometer, wipe the outside dry, and record its mass.

Sample Measurement: Empty and dry the pycnometer. Fill it with dodecyl acetate, and

repeat the process of thermal equilibration and mass measurement.

Calculation: The density of dodecyl acetate is calculated using the following formula:

Density_sample = (Mass_sample / Mass_reference) * Density_reference

Determination of Boiling Point by Ebulliometry
The boiling point of dodecyl acetate can be determined using a Thiele tube or a distillation

apparatus. The Thiele tube method is suitable for small sample volumes.

Methodology (Thiele Tube):
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Sample Preparation: Place a small amount (a few milliliters) of dodecyl acetate into a small

test tube.

Capillary Tube Insertion: Invert a sealed-end capillary tube and place it inside the test tube

containing the sample.

Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele

tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: Gently heat the arm of the Thiele tube. As the temperature rises, a stream of

bubbles will emerge from the inverted capillary tube.

Observation: Continue heating until a continuous stream of bubbles is observed. Then,

remove the heat source and allow the apparatus to cool.

Boiling Point Determination: The boiling point is the temperature at which the liquid just

begins to enter the capillary tube. Record the atmospheric pressure at the time of the

measurement.

Determination of Refractive Index using an Abbe
Refractometer
The refractive index, a measure of how light propagates through a substance, is a

characteristic property.

Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: Place a few drops of dodecyl acetate onto the clean, dry prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach the desired temperature (e.g.,

20 °C) by circulating water from a water bath.
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Reading: Look through the eyepiece and adjust the controls until the boundary line between

the light and dark fields is sharp and centered on the crosshairs. Read the refractive index

from the instrument's scale.

Visualizations
Experimental Workflow for Refractive Index
Measurement
The following diagram illustrates the general workflow for determining the refractive index of a

liquid sample like dodecyl acetate using an Abbe refractometer.
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Workflow for Refractive Index Measurement

Clean and Dry Prism

Calibrate with Distilled Water

Apply Dodecyl Acetate Sample

Close Prism and Equilibrate Temperature

Adjust for Sharp Boundary Line

Read Refractive Index from Scale

Record Temperature

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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